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Compound of Interest

Compound Name: 2,3-Dichloro-5-nitrobenzodifluoride

Cat. No.: B1410694

Technical Guide: 2,3-Dichloro-5-
hitrobenzotrifluoride

An In-depth Examination of its Properties, Synthesis, and Applications in Research and
Development

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The initial topic requested was "2,3-Dichloro-5-nitrobenzodifluoride."” However,
publicly available scientific literature and chemical databases predominantly refer to "2,3-
Dichloro-5-nitrobenzotrifluoride™ with the CAS number 400-65-7. This guide will focus on the
latter compound, assuming a typographical error in the original query. Furthermore, while
general information for 2,3-Dichloro-5-nitrobenzotrifluoride is available, specific quantitative
data such as melting and boiling points, detailed experimental protocols, and spectroscopic
data are not readily found in public databases. Therefore, for illustrative purposes, this guide
will present some data from its close isomer, 2,4-Dichloro-5-nitrobenzotrifluoride (CAS 400-70-
4), and will clearly denote when this is the case.

Introduction

2,3-Dichloro-5-nitrobenzotrifluoride is a highly functionalized aromatic compound that serves as
a critical intermediate in various fields of chemical synthesis.[1][2] Its molecular architecture,
featuring two chlorine atoms, a nitro group, and a trifluoromethyl group on a benzene ring,
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provides multiple reactive sites for further chemical modifications.[2] This trifecta of functional
groups, particularly the electron-withdrawing nature of the nitro and trifluoromethyl groups,
makes it a valuable building block in the synthesis of complex molecules.[1] Consequently, it
finds significant utility in the pharmaceutical, agrochemical, and materials science sectors.[1][2]
In the pharmaceutical industry, it is a key precursor for the synthesis of Active Pharmaceutical
Ingredients (APIs).[1] Its structural attributes are also leveraged in the development of novel
pesticides and herbicides in the agrochemical field.[1] Furthermore, its derivatives are explored
for the creation of advanced polymers and electronic materials.[1]

Chemical and Physical Properties

While specific experimental data for 2,3-Dichloro-5-nitrobenzotrifluoride is scarce, the general
properties are summarized below. For a more detailed, quantitative perspective, the properties
of its isomer, 2,4-Dichloro-5-nitrobenzotrifluoride, are also provided for reference.

Table 1: General and Physicochemical Properties

. 2,4-Dichloro-5-
2,3-Dichloro-5-

Property . . . nitrobenzotrifluoride
nitrobenzotrifluoride
(Isomer for Reference)

CAS Number

400-65-7[3]

400-70-4[4]

Molecular Formula

C7H2CI2FsNO2[3]

C7H2CI2FsNO2[4]

Molecular Weight 260.00 g/mol [3] 259.99 g/mol [5]

) Light yellow to orange
Appearance White powder[1]

powder/crystal[5]

Melting Point Data not available 55-57 °C[4]
Boiling Point Data not available 264.9 °C at 760 mmHg[6]
Solubility Data not available Insoluble in water[4]
Purity Typically ~97%[1] >98.0% (GC)[5]

Synthesis and Experimental Protocols

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.nbinno.com/article/other-organic-chemicals/role-2-3-dichloro-5-nitro-benzotrifluoride-chemical-research-kv
https://www.nbinno.com/article/other-organic-chemicals/applications-2-3-dichloro-5-nitro-benzotrifluoride-chemical-synthesis-kv
https://www.nbinno.com/article/other-organic-chemicals/applications-2-3-dichloro-5-nitro-benzotrifluoride-chemical-synthesis-kv
https://www.nbinno.com/article/other-organic-chemicals/role-2-3-dichloro-5-nitro-benzotrifluoride-chemical-research-kv
https://www.nbinno.com/article/other-organic-chemicals/applications-2-3-dichloro-5-nitro-benzotrifluoride-chemical-synthesis-kv
https://www.nbinno.com/article/other-organic-chemicals/applications-2-3-dichloro-5-nitro-benzotrifluoride-chemical-synthesis-kv
https://www.nbinno.com/article/other-organic-chemicals/applications-2-3-dichloro-5-nitro-benzotrifluoride-chemical-synthesis-kv
https://www.3wpharm.com/product/19251.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1444351_EN.htm
https://www.3wpharm.com/product/19251.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1444351_EN.htm
https://www.3wpharm.com/product/19251.html
https://cymitquimica.com/products/3B-D2213/24-dichloro-5-nitrobenzotrifluoride/
https://www.nbinno.com/article/other-organic-chemicals/applications-2-3-dichloro-5-nitro-benzotrifluoride-chemical-synthesis-kv
https://cymitquimica.com/products/3B-D2213/24-dichloro-5-nitrobenzotrifluoride/
https://m.chemicalbook.com/ProductChemicalPropertiesCB1444351_EN.htm
https://www.echemi.com/produce/pr2503044947-2-4-dichloro-5-nitrobenzotrifluoride.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1444351_EN.htm
https://www.nbinno.com/article/other-organic-chemicals/applications-2-3-dichloro-5-nitro-benzotrifluoride-chemical-synthesis-kv
https://cymitquimica.com/products/3B-D2213/24-dichloro-5-nitrobenzotrifluoride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1410694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The primary route for synthesizing chlorinated nitrobenzotrifluorides involves the nitration of a
corresponding dichlorobenzotrifluoride precursor.[7] A plausible experimental protocol for the
synthesis of 2,3-Dichloro-5-nitrobenzotrifluoride is detailed below. This is a representative
procedure based on general nitration reactions of similar compounds.

Representative Synthesis of 2,3-Dichloro-5-
nitrobenzotrifluoride

Reaction: Nitration of 2,3-Dichlorobenzotrifluoride.

Reagents:

2,3-Dichlorobenzotrifluoride

e Fuming Nitric Acid (90%)

e Concentrated Sulfuric Acid (98%)

e Ice

¢ Dichloromethane (or other suitable organic solvent)

e Saturated Sodium Bicarbonate solution

e Brine

* Anhydrous Magnesium Sulfate

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, carefully add
concentrated sulfuric acid.

e Cool the flask in an ice bath to 0-5 °C.

» Slowly add fuming nitric acid to the sulfuric acid with continuous stirring to create the nitrating
mixture.
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» Once the nitrating mixture is prepared and cooled, slowly add 2,3-Dichlorobenzotrifluoride
dropwise, ensuring the temperature does not exceed 10 °C.

 After the addition is complete, allow the reaction to stir at room temperature for several
hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

e Upon completion, pour the reaction mixture slowly over crushed ice with vigorous stirring.
e The crude product should precipitate out of the aqueous solution.
» Extract the product with dichloromethane.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and
brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

e The crude product can be further purified by recrystallization or column chromatography.

Spectroscopic Data

Specific spectroscopic data for 2,3-Dichloro-5-nitrobenzotrifluoride is not readily available.
However, the expected spectral characteristics can be inferred from its isomer, 2,4-Dichloro-5-
nitrobenzotrifluoride.

Table 2: Representative Spectroscopic Data of 2,4-Dichloro-5-nitrobenzotrifluoride (Isomer for
Reference)
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Technique Data

1H NMR Data available, confirms aromatic protons.[8]
13C NMR Data available, confirms the carbon skeleton.[8]
FTIR Data available, shows characteristic peaks for

nitro and C-F bonds.[8][9]

Mass Spectrometry

Data available, confirms the molecular weight.

[9]

Safety and Handling

A specific Safety Data Sheet (SDS) for 2,3-Dichloro-5-nitrobenzotrifluoride is not publicly
available. The safety information for the isomeric 2,4-Dichloro-5-nitrobenzotrifluoride indicates

that this class of compounds should be handled with care.[10]

Table 3: Hazard Information for 2,4-Dichloro-5-nitrobenzotrifluoride (Isomer for Reference)

Hazard Category

Description

Acute Toxicity

Harmful if swallowed.[10]

Skin Corrosion/Irritation

Causes skin irritation.[10]

Eye Damage/Irritation

Causes serious eye irritation.[10]

Target Organ Toxicity

May cause respiratory irritation.[10]

Handling Precautions:

and a lab coat.

Use in a well-ventilated area or with a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

Avoid inhalation of dust and contact with skin and eyes.

Store in a cool, dry place away from incompatible materials.
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Applications in Drug Development and
Agrochemicals

The reactivity of the chlorine and nitro groups on the benzotrifluoride scaffold makes this
compound a versatile starting material for creating a diverse range of derivatives.

Role as a Chemical Intermediate

The general workflow for utilizing 2,3-Dichloro-5-nitrobenzotrifluoride as a chemical
intermediate is depicted below. The chlorine atoms can be substituted via nucleophilic aromatic
substitution, and the nitro group can be reduced to an amine, which can then be further
functionalized.
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General Synthetic Utility of 2,3-Dichloro-5-nitrobenzotrifluoride
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Caption: Synthetic pathways from 2,3-Dichloro-5-nitrobenzotrifluoride.

Conceptual Drug Development Workflow

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1410694?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1410694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The integration of intermediates like 2,3-Dichloro-5-nitrobenzotrifluoride into a drug discovery
pipeline follows a structured process from initial synthesis to preclinical evaluation.

Conceptual Drug Development Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1410694?utm_src=pdf-body-img
https://www.benchchem.com/product/b1410694?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1410694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exp!oratpry

Check Availability & Pricing

References

. nbinno.com [nbinno.com]

. nbinno.com [nbinno.com]

. 2,3-dichloro-5-nitro-benzotrifluoride - CAS:400-65-7 - Sunway Pharm Ltd [3wpharm.com]
. 2,4-Dichloro-5-nitrobenzotrifluoride CAS#: 400-70-4 [m.chemicalbook.com]

. cymitquimica.com [cymitquimica.com]

. echemi.com [echemi.com]

. 1,2-Dichloro-5-nitro-3-(trifluoromethyl)benzene CAS#: 400-65-7 [m.chemicalbook.com]

°
o) ~ (o)) )] EaN w N -

. 2,4-Dichloro-5-nitrobenzotrifluoride | C7H2CI2F3NO2 | CID 621179 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 9. 2,4-Dichloro-5-nitrobenzotrifluoride(400-70-4) IR Spectrum [chemicalbook.com]
e 10. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [2,3-Dichloro-5-nitrobenzodifluoride CAS number and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1410694#2-3-dichloro-5-nitrobenzodifluoride-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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